4-Pentafluorophenyl-thiazol-2-ylamine
Cat. No. B8367618
M. Wt: 266.19 g/mol
InChI Key: RKTQHEMOPCLNPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07700655B2
Procedure details
Using 5-chlorosalicylic acid and 2-amino-4-(2,3,4,5,6-pentafluorophenyl)-thiazole as the raw materials, the same operation as the Example 16 gave the title compound.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
raw materials
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Yield
23.8%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[C:6]([C:7]([OH:9])=O)[C:5]([OH:11])=[CH:4][CH:3]=1.[NH2:12][C:13]1[S:14][CH:15]=[C:16]([C:18]2[C:23]([F:24])=[C:22]([F:25])[C:21]([F:26])=[C:20]([F:27])[C:19]=2[F:28])[N:17]=1>>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([OH:11])=[C:6]([CH:10]=1)[C:7]([NH:12][C:13]1[S:14][CH:15]=[C:16]([C:18]2[C:19]([F:28])=[C:20]([F:27])[C:21]([F:26])=[C:22]([F:25])[C:23]=2[F:24])[N:17]=1)=[O:9]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
ClC1=CC=C(C(C(=O)O)=C1)O
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Step Two
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
NC=1SC=C(N1)C1=C(C(=C(C(=C1F)F)F)F)F
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Step Three
[Compound]
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Name
|
raw materials
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
ClC=1C=CC(=C(C(=O)NC=2SC=C(N2)C2=C(C(=C(C(=C2F)F)F)F)F)C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 23.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
